Cas no 544704-45-2 (6-Benzoxazolol, 2-(3-fluoro-4-hydroxyphenyl)-)

• Product Name: 6-Benzoxazolol, 2-(3-fluoro-4-hydroxyphenyl)-
• CAS No: 544704-45-2
• MF: C₁₃H₈FNO₃
• MW: 245.205926895142
• CID: 1589484
• Update Time: 2024-09-12

6-Benzoxazolol, 2-(3-fluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolol, 2-(3-fluoro-4-hydroxyphenyl)-

• Inchi： 1S/C13H8FNO3/c14-9-5-7(1-4-11(9)17)13-15-10-3-2-8(16)6-12(10)18-13/h1-6,16-17H
• InChI Key： LMARQOUQPBAFEB-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2N=C1C1=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 245.04884

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 408.0±40.0 °C(Predicted)
• PSA: 66.49
• pka: 7.54±0.20(Predicted)